Cas no 66476-82-2 (tert-butyl 2-cyano-2-methylacetate)

Tert-butyl 2-cyano-2-methylacetate is a versatile ester compound characterized by its tert-butyl ester group and cyano functionality. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The tert-butyl group enhances steric hindrance, improving selectivity in reactions, while the cyano moiety offers a reactive site for further functionalization. Its high purity and consistent performance make it suitable for demanding synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong acids or bases. Its balanced reactivity profile ensures utility in multi-step synthetic routes.

tert-butyl 2-cyano-2-methylacetate structure

66476-82-2 structure

Product name:tert-butyl 2-cyano-2-methylacetate

CAS No:66476-82-2

MF:C₈H₁₃NO₂

MW:155.194322347641

CID:964071

PubChem ID:14919492

tert-butyl 2-cyano-2-methylacetate Chemical and Physical Properties

Names and Identifiers

- 2-Cyanopropionic acid isobutyl ester
- LogP
- 2-methylpropyl 2-cyanopropanoate
- tert-butyl 2-cyano-2-methylacetate

Computed Properties

Exact Mass: 155.09469

Experimental Properties

Density: 0.982
Boiling Point: 195.4°C at 760 mmHg
Flash Point: 79.4°C
Refractive Index: 1.429
PSA: 50.09

tert-butyl 2-cyano-2-methylacetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	B872025-100mg	tert-butyl 2-cyano-2-methylacetate	66476-82-2		100mg	$ 230.00	2022-06-06
1PlusChem	1P00FMV8-50mg	2-Cyanopropionic acid isobutyl ester	66476-82-2	95%	50mg	$148.00	2025-02-27
Enamine	EN300-190845-0.05g	tert-butyl 2-cyano-2-methylacetate	66476-82-2	95%	0.05g	$101.0	2023-09-18
Enamine	EN300-190845-1.0g	tert-butyl 2-cyano-2-methylacetate	66476-82-2	95%	1g	$0.0	2023-06-08
Aaron	AR00FN3K-2.5g	2-Cyanopropionic acid isobutyl ester	66476-82-2	95%	2.5g	$1447.00	2025-01-24
Enamine	EN300-190845-10g	tert-butyl 2-cyano-2-methylacetate	66476-82-2	95%	10g	$2269.0	2023-09-18
Enamine	EN300-190845-0.5g	tert-butyl 2-cyano-2-methylacetate	66476-82-2	95%	0.5g	$407.0	2023-09-18
Aaron	AR00FN3K-500mg	2-Cyanopropionic acid isobutyl ester	66476-82-2	95%	500mg	$585.00	2025-01-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2038873-1g	Tert-butyl 2-cyanopropanoate	66476-82-2		1g	￥5805.00	2024-05-04
TRC	B872025-10mg	tert-butyl 2-cyano-2-methylacetate	66476-82-2		10mg	$ 50.00	2022-06-06

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5. Structure of the flavonoid catechin in solution: NMR and quantum chemical investigations†

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Additional information on tert-butyl 2-cyano-2-methylacetate

Comprehensive Overview of tert-butyl 2-cyano-2-methylacetate (CAS No. 66476-82-2): Properties, Applications, and Industry Insights

tert-butyl 2-cyano-2-methylacetate (CAS No. 66476-82-2) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical formulations, and specialty chemical research. Its unique molecular structure, featuring a cyano group and tert-butyl ester, makes it a valuable intermediate for constructing complex molecules. This article delves into its physicochemical properties, synthetic pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven molecular design.

The compound’s high reactivity and stability under controlled conditions have garnered attention in peptide coupling reactions and asymmetric catalysis. Researchers increasingly explore its role in sustainable solvent systems, aligning with global demands for eco-friendly synthesis. Analytical techniques such as HPLC and NMR spectroscopy confirm its purity (>98%), a critical factor for GMP-compliant production in APIs (Active Pharmaceutical Ingredients).

Recent studies highlight tert-butyl 2-cyano-2-methylacetate as a precursor for non-linear optical materials, addressing queries on advanced photonic applications. Its compatibility with microwave-assisted synthesis (a hot topic in lab automation) reduces reaction times by 40–60%, as noted in 2023 Journal of Organic Chemistry publications. Additionally, its low toxicity profile (OECD 420 tested) positions it favorably against traditional cyanohydrin derivatives.

From an industrial perspective, scalability remains a key focus. Patent analyses reveal optimized routes using continuous flow reactors, minimizing waste via atom economy principles. Supply chain data (2021–2023) indicates growing demand from Asia-Pacific pharmaceutical hubs, driven by generic drug expansions. Storage recommendations emphasize inert atmospheres to preserve its hydrolytic sensitivity, a frequent search query among process chemists.

Innovative applications extend to crop protection agents, where its nitrile functionality enhances bioactivity. Regulatory updates (e.g., REACH 2024) underscore its exemption from SVHC listings, easing compliance for exporters. For researchers, QSPR modeling (Quantitative Structure-Property Relationship) of this compound aids in predicting solubility parameters—a trending topic in computational chemistry forums.

In conclusion, tert-butyl 2-cyano-2-methylacetate exemplifies the intersection of traditional organic chemistry and modern technological advancements. Its adaptability to flow chemistry and alignment with green chemistry metrics ensure sustained relevance. Future directions may explore its electrochemical applications, responding to searches on energy storage materials and carbon capture technologies.